Cas no 2229110-34-1 (5-(diethylamino)-2-(sulfanylmethyl)phenol)

• Product Name: 5-(diethylamino)-2-(sulfanylmethyl)phenol
• CAS No: 2229110-34-1
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5951999
• PubChem ID: 165846611
• Update Time: 2025-06-14

5-(diethylamino)-2-(sulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-(diethylamino)-2-(sulfanylmethyl)phenol
• 2229110-34-1
• EN300-1812496

• Inchi： 1S/C11H17NOS/c1-3-12(4-2)10-6-5-9(8-14)11(13)7-10/h5-7,13-14H,3-4,8H2,1-2H3
• InChI Key： VNZRGFZQAGBGQM-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 5-(diethylamino)-2-(sulfanylmethyl)phenol

Recent Advances in the Study of 5-(Diethylamino)-2-(Sulfanylmethyl)phenol (CAS: 2229110-34-1)

In recent years, the compound 5-(diethylamino)-2-(sulfanylmethyl)phenol (CAS: 2229110-34-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, biochemical assays, and material science. The presence of both a diethylamino group and a sulfanylmethyl group in the phenolic framework imparts distinct chemical properties, making it a versatile intermediate for further derivatization and functionalization.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 5-(diethylamino)-2-(sulfanylmethyl)phenol. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its purity. Researchers have also explored its reactivity under various conditions, shedding light on its potential as a building block for more complex molecules. The compound's stability and solubility profiles have been investigated, providing valuable insights for its application in biological systems.

One of the most notable applications of 5-(diethylamino)-2-(sulfanylmethyl)phenol is in the development of novel therapeutic agents. Preliminary studies suggest that this compound may exhibit antimicrobial and antioxidant properties, making it a candidate for further pharmacological evaluation. In vitro assays have demonstrated its ability to interact with specific biological targets, although the exact mechanisms of action remain under investigation. The compound's potential as a chelating agent has also been explored, with implications for metal ion detoxification and catalysis.

In addition to its biological applications, 5-(diethylamino)-2-(sulfanylmethyl)phenol has been investigated for its role in material science. Its ability to form stable complexes with metals has been leveraged in the design of new catalysts and functional materials. Researchers have also explored its use in surface modification and coating technologies, where its unique chemical properties can enhance material performance. These interdisciplinary studies highlight the compound's versatility and potential for innovation across multiple fields.

Despite these advancements, challenges remain in the large-scale production and application of 5-(diethylamino)-2-(sulfanylmethyl)phenol. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to facilitate its transition from laboratory research to industrial use. Future research directions may include the development of greener synthetic routes, the exploration of new derivatives with enhanced properties, and the investigation of its long-term stability and toxicity profiles. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this promising compound.

In conclusion, 5-(diethylamino)-2-(sulfanylmethyl)phenol (CAS: 2229110-34-1) represents a fascinating area of research with broad implications for chemical biology and pharmaceutical science. Its unique structural features and diverse applications make it a valuable subject of study, and ongoing research efforts are expected to yield further insights into its potential uses. As the field continues to evolve, this compound may play a pivotal role in the development of new therapeutic agents, materials, and technologies, contributing to advancements in science and industry.